Cas no 2137689-58-6 (5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid)

• Product Name: 5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid
• CAS No: 2137689-58-6
• MF: C₈H₇ClF₂O₄S₂
• MW: 304.718586206436
• CID: 6276139
• PubChem ID: 165862716
• Update Time: 2025-05-22

5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid
• 2137689-58-6
• EN300-716700
• 5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid

• Inchi： 1S/C8H7ClF2O4S2/c1-8(10,11)3-4-2-5(17(9,14)15)16-6(4)7(12)13/h2H,3H2,1H3,(H,12,13)
• InChI Key： AUVAVWAGQZMPBI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C(=O)O)S1)CC(C)(F)F)(=O)=O

Computed Properties

• Exact Mass: 303.9442351g/mol
• Monoisotopic Mass: 303.9442351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Additional information on 5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid

5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic Acid: A Comprehensive Overview

5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid, also known by its CAS number 2137689-58-6, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of thiophene derivatives, which have gained significant attention in recent years due to their versatile applications in materials science, pharmaceuticals, and agrochemicals. The structure of this compound is characterized by a thiophene ring system substituted with a chlorosulfonyl group at the 5-position and a 2,2-difluoropropyl group at the 3-position, along with a carboxylic acid group at the 2-position. These substituents contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiophene ring. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the thiophene framework with high precision. The chlorosulfonyl group is introduced via a nucleophilic substitution reaction, while the 2,2-difluoropropyl group is added through a Friedel-Crafts alkylation process. The carboxylic acid functionality is often introduced via oxidation of an alcohol or through direct synthesis using appropriate precursors.

One of the most notable features of this compound is its electronic structure, which makes it highly suitable for applications in optoelectronics. The thiophene ring acts as a conjugated system, facilitating electron delocalization and enhancing the compound's ability to absorb light across a broad spectrum. Recent studies have demonstrated that this compound exhibits strong fluorescence properties under UV light, making it a promising candidate for use in organic light-emitting diodes (OLEDs). Additionally, its chlorosulfonyl group imparts excellent thermal stability and resistance to oxidative degradation, further enhancing its suitability for high-performance electronic devices.

In the field of pharmaceuticals, 5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid has shown potential as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, the fluorinated substituent enhances lipophilicity and bioavailability, which are critical factors for drug efficacy.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles under various conditions. Initial findings indicate that the compound exhibits low acute toxicity and moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for safe handling and disposal.

In conclusion, 5-(Chlorosulfonyl)-3-(2,2-difluoropropyl)thiophene-2-carboxylic acid represents a cutting-edge material with diverse applications across multiple fields. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing modern science and technology.